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Compound of Interest

Compound Name: Tetrachlorophthalic acid

CAS No.: 632-58-6

Cat. No.: B1346977

Get Quote

Molecular Weight: ~303.91 g/mol (Average)

Executive Summary
Tetrachlorophthalic acid (TCPA) is a fully halogenated derivative of phthalic acid, serving as

a critical intermediate in the synthesis of xanthene dyes (e.g., Rose Bengal), flame retardants,

and alkyd resins.

For researchers and drug development professionals, the characterization of TCPA presents

unique challenges due to its high halogen content and symmetry. This guide provides a self-

validating analytical framework, focusing on the Isotopic Fingerprint in Mass Spectrometry and

the Symmetry-Derived Signals in

NMR as the primary methods for structural confirmation.

Structural Analysis & Symmetry
Understanding the symmetry of TCPA is the prerequisite for interpreting its spectral data.

Symmetry Group:
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(Planar).

Proton Environment: The benzene ring is fully substituted. There are no aromatic protons.

The only protons present are the labile carboxylic acid protons.

Carbon Environment: Due to the plane of symmetry bisecting the C1-C2 and C4-C5 bonds,

the 8 carbons resolve into only 4 unique signals in

NMR.

Mass Spectrometry (MS): The Isotopic Fingerprint
Mass spectrometry is the most definitive method for identifying TCPA due to the unique natural

abundance of Chlorine isotopes (

:

). The presence of four chlorine atoms creates a distinct "cluster" or "forest" of peaks rather
than a single molecular ion.

Predicted Isotope Distribution (Calculated)
The following intensity ratios are derived from the Bernoulli distribution for a

system. This pattern serves as the primary Pass/Fail criteria for identity confirmation.

Ion Species
Composition (

)
m/z (Nominal)

Relative Intensity
(%)

M 302 77.4%

M+2 304 100.0% (Base Peak)

M+4 306 48.5%

M+6 308 10.5%

M+8 310 0.8%
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Analyst Note: Unlike non-halogenated compounds, the "Base Peak" (100% intensity) for TCPA

is often the M+2 ion (m/z 304), not the monoisotopic M ion (m/z 302).

Fragmentation Pathway
In Electron Ionization (EI), TCPA readily dehydrates to form Tetrachlorophthalic Anhydride (m/z

~284/286), followed by the loss of

and

. In Electrospray Ionization (ESI-), the intact dicarboxylate anion

is typically observed.

Ionization Mode Impact

Tetrachlorophthalic Acid
[M] m/z ~304

Tetrachlorophthalic Anhydride
[M-H2O]+ m/z ~286

- H2O (18 Da)
(Thermal/EI Dehydration) Fragment [M-CO2-Cl]

Loss of anhydride CO + Cl

- CO (28 Da)
- Cl (35/37 Da)

EI typically shows Anhydride peak.
ESI(-) shows Intact Acid [M-H]-.

Click to download full resolution via product page

Figure 1: Fragmentation logic distinguishing the intact acid from its anhydride dehydration

product.

Infrared Spectroscopy (FT-IR)
IR is the critical tool for distinguishing TCPA from its most common impurity: Tetrachlorophthalic

Anhydride. The anhydride forms spontaneously if the acid is dried too aggressively or stored

improperly.
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Diagnostic Peaks[1][2]

Functional Group
Wavenumber (

)
Spectral Feature

O-H Stretch 3300–2500

Broad, strong. Characteristic of

carboxylic acid dimers. Absent

in anhydride.

C=O Stretch (Acid) 1730–1700 Single, broad band.

C=O Stretch (Anhydride) 1850 & 1780

Sharp Doublet. If these peaks

appear, the sample contains

anhydride impurity.

C-Cl Stretch 800–600 Strong, multiple bands.

Aromatic Ring 1600–1450
Weak/Medium (often obscured

by Cl substitution patterns).

Protocol Tip: Use a KBr pellet or Nujol mull. ATR (Attenuated Total Reflectance) is acceptable

but ensure the crystal pressure does not induce dehydration.

Nuclear Magnetic Resonance (NMR)[2][3][4][5][6][7]
[8][9]
NMR analysis of TCPA is counter-intuitive for junior scientists because the

spectrum is essentially "empty."

NMR: The "Silent" Spectrum
Solvent: DMSO-

(Recommended due to solubility).
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Signals:

ppm (Broad Singlet): Carboxylic acid protons (

).

Aromatic Region (6.0 - 9.0 ppm):SILENT.

Utility: Use the proton spectrum only to quantify non-chlorinated impurities or residual

solvents. If you see aromatic peaks, the chlorination is incomplete.

NMR: The 4-Signal Signature
Due to

symmetry, the 8 carbons appear as only 4 signals.

Carbon Environment
Approx. Shift (

ppm)
Assignment Logic

C=O 164.0 – 166.0
Carboxyl carbons

(Deshielded).

C-1 / C-2 135.0 – 138.0
Quaternary aromatic, ipso to

COOH.

C-3 / C-6 128.0 – 130.0
Quaternary aromatic, ortho to

COOH.

C-4 / C-5 126.0 – 128.0
Quaternary aromatic, meta to

COOH.

Note: Exact shifts vary by solvent (DMSO vs Acetone) and concentration.
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Symmetry Mapping

C=O (x2)
~165 ppm

Expected Signals:
ONLY 4 PEAKS

C-Ipso (x2)
~136 ppm

C-Cl (Ortho) (x2)
~129 ppm

C-Cl (Meta) (x2)
~127 ppm

Click to download full resolution via product page

Figure 2: Symmetry mapping showing how 8 carbons resolve into 4 distinct NMR signals.

Experimental Protocols (SOP)
Sample Preparation for NMR

Solvent Selection: TCPA is sparingly soluble in

. Use DMSO-

or Acetone-

for optimal solubility.

Concentration: Prepare a ~20 mg/mL solution.

Filtration: Filter through a glass wool plug if the solution appears cloudy (undissolved

anhydride may cause turbidity).

Reference: Calibrate to residual DMSO pentet (

2.50 ppm for

,

39.5 ppm for

).
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Purity Assessment Workflow
To validate a batch of TCPA for pharmaceutical or research use:

Run IR: Check 1800-1700 cm⁻¹ region.

Single band? Proceed.

Doublet? Recrystallize (Water/Ethanol) to hydrolyze anhydride.

Run MS (ESI-): Check m/z 302-310 cluster.

Match calculated ratios? Identity Confirmed.

Run

NMR: Check 6.0-9.0 ppm.

Peaks present? Reject (Incomplete chlorination or starting material contamination).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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